What is Honokiol exactly?
Honokiol can be described as a lignan that is extracted from the bark, leaves, and seed cones of Magnolia trees. It has been identified in traditional eastern herbal medicines as one of the chemical components, along with magnolol (4-O-methylhonokiol) and obovate.
Honokiol is an active, bioactive, and biphenolic phytochemical. It has powerful antioxidative, antioxidant, anti-inflammatory, and antiangiogenic activities.
Source of Honokiol
Many Magnolia species have been used in extracting Honokiol. Magnolia grandiflora, native to the American South, and Mexican species like Magnolia dealbata have been found to be sources of Honokiol. Traditionally in Asian medicine, the Magnolia Biondi, Magnolia obovata, and Magnolia officinalis are commonly used. The compound itself has a spicy odor.
Chemical properties of Honoki...